molecular formula C10H12O4 B8498561 3-(2',5'-Dihydroxy-4'-methylphenyl)-propionic acid

3-(2',5'-Dihydroxy-4'-methylphenyl)-propionic acid

Cat. No.: B8498561
M. Wt: 196.20 g/mol
InChI Key: DTGBSRVYBPOXTR-UHFFFAOYSA-N
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Description

3-(2',5'-Dihydroxy-4'-methylphenyl)-propionic acid is a useful research compound. Its molecular formula is C10H12O4 and its molecular weight is 196.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H12O4

Molecular Weight

196.20 g/mol

IUPAC Name

3-(2,5-dihydroxy-4-methylphenyl)propanoic acid

InChI

InChI=1S/C10H12O4/c1-6-4-9(12)7(5-8(6)11)2-3-10(13)14/h4-5,11-12H,2-3H2,1H3,(H,13,14)

InChI Key

DTGBSRVYBPOXTR-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1O)CCC(=O)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.18 mol (40 g) of 3-(2',5'-dimethoxy-4'-methylphenyl)-propionic acid is heated under reflux in 300 ml of 48% strength hydrobromic acid. After cooling, the acid obtained precipitates. It is filtered off, dried and recrystallised from a mixture of ethanol, chloroform and petroleum ether. After drying, it melts at 181° C.
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